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Compound of Interest

Compound Name: 1-Nitrosopiperazine

Cat. No.: B026205 Get Quote

1-Nitrosopiperazine: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and

relevant experimental protocols for 1-Nitrosopiperazine. The information is intended to

support research, development, and safety assessment activities involving this compound.

Chemical Properties and Structure
1-Nitrosopiperazine is a semi-volatile N-nitrosamine compound. It is recognized as a potential

genotoxic impurity in pharmaceutical products, necessitating rigorous control and monitoring.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1-Nitrosopiperazine is presented in

the table below. It is important to note that some physical properties, such as appearance, have

been reported with some variability in the literature.
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Property Value Source(s)

Molecular Formula C₄H₉N₃O [1]

Molecular Weight 115.13 g/mol [1]

CAS Number 5632-47-3 [1]

Appearance
Yellow crystalline solid or

green oil
[2]

Melting Point 69.80 °C

Boiling Point 243.00 °C (at 760 mmHg)

Density 1.2690 g/cm³ or 1.34 g/cm³

Solubility

Moderately soluble in water;

soluble in organic solvents like

ethanol and acetone.

pKa (Predicted) 8.07 ± 0.10

Vapor Pressure 0.01 mmHg [1]

Molecular Structure
The structure of 1-Nitrosopiperazine consists of a piperazine ring with a nitroso group

attached to one of the nitrogen atoms.

IUPAC Name: 1-nitrosopiperazine[1]

SMILES: C1CN(CCN1)N=O[1]

InChI: InChI=1S/C4H9N3O/c8-6-7-3-1-5-2-4-7/h5H,1-4H2[1]

InChIKey: CVTIZMOISGMZRJ-UHFFFAOYSA-N[1]
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Synthesis Workflow

Start: Piperazine Solution Add HCl (T < 50°C) Cool to 0°C Add NaNO2 (0°C) Stir for 15 min Filter Dinitrosopiperazine Alkalinize with NaOH Extract with Chloroform Dry with Na2SO4 Evaporate Chloroform Vacuum Distillation End: Purified 1-Nitrosopiperazine
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Carcinogenic Mechanism of 1-Nitrosopiperazine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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